Radium-228

• IUPAC Name: radium-228
• InChI: InChI=1S/Ra/i1+2
• InChI Key: HCWPIIXVSYCSAN-NJFSPNSNSA-N
• Canonical SMILES: [Ra]
• Isomeric SMILES: [228Ra]
• Molecular Formula: Ra
• DSSTOX Substance ID: DTXSID6050415
• Molecular Weight: 228.03107 g/mol
• CAS No.: 15262-20-1

Description

Radium-228 is a radioactive isotope of radium with a half-life of approximately 5.75 years. It is a pure beta emitter with a maximum beta particle energy of 39.5 keV. This compound is part of the decay chain of thorium-232 and decays into actinium-228 through beta decay. This isotope is naturally occurring and can be found in trace amounts in uranium and thorium ores .

Preparation Methods

Synthetic Routes and Reaction Conditions: Radium-228 is typically obtained as a byproduct of the decay of thorium-232. The extraction process involves isolating radium from uranium and thorium ores. The primary method for isolating radium involves fractional crystallization, where radium is separated from other elements based on its solubility in various solvents .

Industrial Production Methods: Industrial production of this compound is not common due to its radioactivity and the availability of other isotopes for practical applications. when required, this compound can be produced by irradiating thorium-232 with neutrons in a nuclear reactor, which induces the decay process .

Chemical Reactions Analysis

Types of Reactions: Radium-228 primarily undergoes beta decay, transforming into actinium-228. It does not participate in typical chemical reactions like oxidation, reduction, or substitution due to its radioactive nature and the instability of its nucleus .

Common Reagents and Conditions: Since this compound is a radioactive element, it is handled under strict safety conditions to prevent radiation exposure. The reagents used in its isolation and purification are typically strong acids and bases, which help in dissolving the ores and precipitating radium compounds .

Major Products Formed: The major product formed from the decay of this compound is actinium-228. This decay process involves the emission of beta particles, which are high-energy electrons .

Scientific Research Applications

Medical Applications

Radium-228 is gaining attention in the field of targeted alpha therapy (TAT), particularly for treating certain cancers. The decay products of this compound, such as lead-212 and bismuth-212, are utilized in developing therapies that target malignant cells while minimizing damage to surrounding healthy tissues.

Targeted Alpha Therapy

• Mechanism : TAT leverages the high-energy alpha particles emitted during the decay of this compound's progeny to selectively destroy cancer cells.
• Clinical Trials : Ongoing trials are investigating its efficacy against breast, ovarian, bone, and prostate cancers. For instance, Norwegian clinical trials have shown promising results for Radium-224 (derived from Thorium-228) in ovarian cancer patients unresponsive to chemotherapy .

Cancer Type	Treatment Method	Status
Breast Cancer	Targeted Alpha Therapy	Ongoing Trials
Ovarian Cancer	Injection of Radium-224	Promising Results
Bone Cancer	Combination Therapies	Research Phase
Prostate Cancer	Targeted Alpha Therapy	Clinical Trials

Environmental Monitoring

This compound serves as an essential tracer in environmental studies, particularly in assessing water quality and sediment interactions in marine environments.

Water Quality Assessment

Radium isotopes are crucial for monitoring natural waters due to their radioactive properties. This compound concentrations can indicate groundwater discharge and sediment-water interactions in aquatic systems.

Marine Studies

Recent research has utilized this compound to trace ocean currents and sediment dynamics. For example, studies along the GP15 transect from Alaska to Tahiti have measured this compound levels to understand water movement and sediment interactions better .

Study Focus	Methodology	Findings
Water Movement	This compound Measurements	Traced currents at speeds of 2–8 cm/sec
Sediment Interaction	Near-bottom this compound Inventory	Enhanced activity indicating intense interactions

Geochemical Applications

This compound is also significant in geochemical research, particularly regarding the dating of geological formations and understanding contaminant behavior.

Dating Geological Formations

The presence of this compound can help estimate the age of radiobarite formations commonly found in oil-field production equipment. This is critical for managing waste and understanding contaminant levels in extraction sites .

Contaminant Monitoring

Radium isotopes are monitored to assess contamination levels in groundwater supplies, providing insights into environmental health and safety standards.

Case Study 1: Targeted Alpha Therapy for Ovarian Cancer

A clinical study conducted in Norway involved administering Radium-224 to patients with advanced ovarian cancer. Results indicated a significant reduction in tumor size without severe side effects, demonstrating Radium's potential in cancer treatment.

Case Study 2: Marine Sediment Interactions

Research published by Moore et al. (2024) utilized this compound measurements to analyze sediment-water interactions along the Pacific Ocean's GP15 transect. The study highlighted regions with enhanced Radium activity correlating with slow water circulation, impacting nutrient release into the water column .

Mechanism of Action

Radium-228 is part of the alkaline earth metals group and shares similarities with other radium isotopes, such as radium-226 and radium-224 .

Radium-226: Radium-226 is the most stable isotope of radium with a half-life of 1600 years. It is an alpha emitter and has been historically used in radiotherapy and luminescent paints .

Radium-224: Radium-224 has a half-life of 3.63 days and is also an alpha emitter. It is used in targeted alpha therapy for treating certain types of cancer .

Uniqueness of this compound: this compound is unique due to its beta emission and relatively short half-life compared to radium-226. Its applications in environmental monitoring and potential use in radiopharmaceuticals highlight its importance in scientific research .

Comparison with Similar Compounds

• Radium-226
• Radium-224
• Actinium-228 (decay product of radium-228)
• Thorium-232 (parent isotope of this compound)

Q & A

Q. Basic: What analytical methods are recommended for quantifying Radium-228 in aqueous environmental samples?

This compound is typically quantified using gamma-spectrometry to measure its daughter isotope Actinium-228 (Ac-228, t₁/₂ = 6.15 hours) after radiochemical separation. Key steps include:

• Separation : Solvent extraction with di-(2-ethylhexyl) phosphoric acid (EHPA) to isolate Ac-228 from Ra-228 and other interferents .
• Detection : Gamma-spectrometry (e.g., 911 keV peak of Ac-228) or alpha-spectrometry for low-activity samples .
• Quality Control : Use of La carrier to prevent Ac-227 contamination, duplicate sampling, and adherence to minimum detection activity (MDA) thresholds (e.g., 3 pCi/L) .
  SW-846 Method 9320 and EPA 904.0 are standard protocols for Ra-228 analysis in water .

Q. Basic: How does the half-life of this compound influence its application as a tracer in hydrological studies?

Ra-228’s 5.75-year half-life makes it ideal for tracing processes with timescales of 3–25 years, such as groundwater movement and coastal shelf-to-open-ocean transport . For example:

• Groundwater : Detects recent recharge (<25 years) due to its decay rate .
• Marine Studies : Tracks short-term inputs from continental shelves (e.g., Arctic shelf sediment fluxes over 8-year cycles) .
  Contrast with Ra-226 (t₁/₂ = 1,600 years), which traces deep-ocean mixing over millennia .

Q. Advanced: What experimental design considerations are critical when measuring this compound in samples with mixed radionuclide interferences?

• Timed Decay Growth : Allow 36 hours post-separation for Ac-228 to grow into detectable quantities .
• Interference Mitigation : Use EHPA solvent extraction to separate Ac-228 from Ra-226 and Th-232 decay chains .
• Low-Background Detection : Employ alpha-spectrometry for open-ocean samples with Ra-228 activities <0.1 dpm/100kg .
• Uncertainty Calibration : Account for geometric factors (e.g., 25mm filter geometry) and analytical uncertainty (e.g., ±0.1268) .

Q. Advanced: How can researchers resolve discrepancies between this compound concentrations in groundwater and adjacent soil matrices?

Discrepancies often arise from natural bedrock sources rather than surface contamination. Methodological approaches include:

• Isotopic Ratios : Compare Ra-228/Th-232 ratios in soil vs. groundwater to identify bedrock contributions .
• Spatial Analysis : Map deeper alluvial wells (e.g., 7.70 pCi/L in PZ-113-AD) to trace upward migration from bedrock .
• Duplicate Sampling : Address variability (e.g., non-detects in soil vs. detects in groundwater) through statistical validation .

Q. Basic: What are the primary decay pathways of this compound, and how do they impact its detection?

Ra-228 undergoes β⁻ decay to Ac-228 (t₁/₂ = 6.15 hours), which emits gamma rays (911 keV) for indirect measurement. Key considerations:

• Timely Analysis : Ac-228’s short half-life requires rapid processing post-separation .
• Decay Correction : Apply Bateman equations to account for ingrowth during sample aging .
• Energy Thresholds : Beta emissions (0.0455 MeV) necessitate low-background counting setups .

Q. Advanced: What methodologies are employed to track temporal changes in this compound fluxes in marine environments, such as the Arctic Ocean?

• Time-Series Sampling : Compare Ra-228 levels across expeditions (e.g., 2007 vs. 2015 Arctic surveys showing a 2× increase) .
• Isotopic Tracers : Pair Ra-228 with Th-228 to estimate shelf sediment residence times (2–10 months) .
• Transport Modeling : Link Ra-228 enrichment to Transpolar Drift circulation patterns originating from East Siberian shelves .

Q. Basic: How do this compound and Radium-226 differ in their biogeochemical behavior in marine systems?

• Ra-228 : Shorter half-life (5.75 years) signals recent continental shelf inputs (e.g., iron fluxes in Antarctic coastal zones) .
• Ra-226 : Longer half-life (1,600 years) traces deep-water upwelling and silicate cycling .
• Correlation Analysis : Ra-228 correlates with Th-228 in shelf waters, while Ra-226 aligns with Si concentrations in polar fronts .

Q. Advanced: What statistical approaches are recommended for addressing high spatial variability in this compound groundwater data?

• Geostatistical Modeling : Use kriging to interpolate discontinuous data (e.g., 47% detection in alluvial wells) .
• Cluster Analysis : Group samples by hydrogeological units (e.g., OU-1 Areas 1 and 2) to identify plume boundaries .
• MDA-Adjusted Reporting : Exclude values below 3 pCi/L to avoid false positives .

Q. Basic: What quality control measures are essential for ensuring accuracy in this compound radiochemical analyses?

• Carrier Addition : Introduce La carrier during PbSO₄ precipitation to minimize Ac-227 interference .
• Uncertainty Propagation : Report expanded uncertainties (e.g., ±0.1268) with confidence intervals .
• Method Validation : Cross-check gamma-spectrometry results with alpha-spectrometry for low-activity samples .

Q. Advanced: How can this compound be utilized to investigate coastal shelf inputs to open ocean systems, and what data interpretation challenges arise?

• Shelf-to-Ocean Tracers : Ra-228’s solubility and decay rate track sediment resuspension (e.g., Arctic shelf warming driving 228Ra fluxes) .
• Challenges :
  • Distinguish shelf inputs from in-situ Ac-228 ingrowth during transport .
  • Address limited baseline data in remote regions (e.g., East Siberian Sea) through international collaborations .
  • Decay-correct longitudinal datasets to account for temporal variability .